molecular formula C6H9N3O2S B8452423 2-Amino-thiazole-4-carboxylic acid methoxy-methyl-amide

2-Amino-thiazole-4-carboxylic acid methoxy-methyl-amide

Cat. No.: B8452423
M. Wt: 187.22 g/mol
InChI Key: KTDVSVYADXCZST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-thiazole-4-carboxylic acid methoxy-methyl-amide is a useful research compound. Its molecular formula is C6H9N3O2S and its molecular weight is 187.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H9N3O2S

Molecular Weight

187.22 g/mol

IUPAC Name

2-amino-N-methoxy-N-methyl-1,3-thiazole-4-carboxamide

InChI

InChI=1S/C6H9N3O2S/c1-9(11-2)5(10)4-3-12-6(7)8-4/h3H,1-2H3,(H2,7,8)

InChI Key

KTDVSVYADXCZST-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1=CSC(=N1)N)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of [4-(methoxy-methyl-carbamoyl)-thiazol-2-yl]-carbamic acid tert-butyl ester (1.0 g, 3.48 mmol) in dichloromethane (20 mL) was added trifluoroacetic acid (5.0 mL, 64.9 mmol) at 0° C. The reaction was warmed to ambient temperature and stirred for 4 hours. The solvent was removed under vacuum and the residue was partitioned between ethyl acetate and saturated aqueous sodium bicarbonate. The aqueous layer was extracted with ethyl acetate and the organic extracts were combined, washed with brine and dried over sodium sulfate. The solvent was removed to give 2-amino-thiazole-4-carboxylic acid methoxy-methyl-amide as a foam (585 mg, 90%).
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One

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